Cas no 6850-65-3 (4-aminocyclohexan-1-ol)

• Product Name: 4-aminocyclohexan-1-ol
• CAS No: 6850-65-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00042624
• CID: 47033
• PubChem ID: 81293
• Update Time: 2025-06-08

4-aminocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Aminocyclohexan-1-ol
• 4-Aminocyclohexanol
• Cyclohexanol, 4-amino-
• trans-4-Aminocyclohexanol
• cis-4-Aminocyclohexanol
• cis-4-Amino-cyclohexanol
• (1r,4r)-4-aminocyclohexan-1-ol
• trans-4-Hydroxycyclohexylamine
• (1R,4R)-4-AMINOCYCLOHEXANOL
• Cyclohexanol, 4-amino-, trans-
• trans-4-Amino-cyclohexanol
• trans-4-Aminocyclohexan-1-ol
• 4-amino-cyclohexanol
• Cyclohexanol, 4-amino-, cis-
• 4-hydroxycyclohexylamine
• trans-4-amino cyclohexanol
• aminocyclohexanol(tr
• EC 248-492-8
• 3K079SXM0E
• 27489-62-9
• DNA (mouse strain C57BL/6J clone 4933405M21 EST (expressed sequence tag)) (9CI)
• 6850-65-3
• (trans)-(4-hydroxy-cyclohexyl)-amine
• 4-Aminocyclohexanol, AldrichCPR
• SCHEMBL178303
• NS00008056
• SB38320
• (trans)-4-amino-cyclohexanol
• UNII-3K079SXM0E
• IMLXLGZJLAOKJN-OLQVQODUSA-N
• 4
• CS-0049680
• A819090
• (1s,4s)-4-aminocyclohexan-1-ol
• (+/-)-(trans)-4-aminocyclohexanol
• Q27257348
• MFCD00042624
• trans-4-hydroxy-cyclohexylamine
• trans-4-Amino-cyclohexan-1-ol
• CS-W019841
• BS-10019
• AB02731
• SCHEMBL62727
• F0001-0886
• 4-trans-hydroxycyclohexylamine
• AMY6164
• SCHEMBL3652024
• SY016229
• 4-hydroxylcyclohexylamine
• D6E7B62984
• SZ3
• trans 4-aminocyclohexanol
• cis-4-Aminocyclohexan-1-ol
• PS-5466
• EINECS 229-943-8
• SCHEMBL102939
• A1160
• A836166
• trans-1-amino-4-cyclohexanol
• IMLXLGZJLAOKJN-UHFFFAOYSA-
• 4-AMINOCYCLOHEXANOL, TRANS-
• Methyl4,5-diamino-2-thiophenecarboxylate
• W-107111
• HY-79722
• UNII-D6E7B62984
• SB11010
• cis-4-(amino)cyclohexanol
• SY021212
• (trans)-4-aminocyclohexanol
• EINECS 248-492-8
• BB 0261718
• trans-4-(amino)cyclohexanol
• AMY35196
• trans-4-Aminocyclohexanol, AldrichCPR
• 247489-62-9
• A-Aminocyclohexan-1
• Q27276167
• MFCD00067698
• AB1056
• UNII-XD2LTC5NA4
• FT-0638709
• 4-Aminocyclohexan-1-ol(only contains trans)
• CS-W019318
• NSC-772497
• NS00076950
• p-Toluenesulfonylazideor4-Methylbenzenesulfonylazide
• 40525-78-8
• AS-47513
• F14021
• 4alpha-Aminocyclohexan-1alpha-ol
• trans-4-Amino-1-hydroxycyclohexane
• 4-Aminocyclohexanol, cis-trans mixture
• AC-042
• AKOS006339853
• A-ol
• DTXSID001312113
• SCHEMBL56680
• AKOS006351265
• EN300-33973
• EN300-97693
• P16830
• FT-0753032
• BP-30237
• EN300-113439
• J-514424
• FT-0600517
• IMLXLGZJLAOKJN-UHFFFAOYSA-N
• 4-Aminocyclohexanol, cis-
• SB37075
• DTXSID70218630
• AM20070555
• AKOS000119472
• FT-0689579
• MFCD09997786
• InChI=1/C6H13NO/c7-5-1-3-6(8)4-2-5/h5-6,8H,1-4,7H2
• XD2LTC5NA4
• NSC772497
• 4-Aminocyclohexanol #
• DB-006654
• SY001839
• DB-031200
• (1S,4S)-4-AMINOCYCLOHEXANOL
• STL133425
• 4-aminocyclohexan-1-ol

• MDL： MFCD00042624
• Inchi： 1S/C6H13NO/c7-5-1-3-6(8)4-2-5/h5-6,8H,1-4,7H2
• InChI Key： IMLXLGZJLAOKJN-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.1

Experimental Properties

• Density: 1.037
• Melting Point: NA
• Boiling Point: NA
• Flash Point: 75.4°C
• Refractive Index: 1.502
• PSA: 46.25000
• LogP: 0.94890

4-aminocyclohexan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-aminocyclohexan-1-ol

Comprehensive Overview of 4-Aminocyclohexan-1-ol (CAS No. 6850-65-3): Properties, Applications, and Industry Insights

4-Aminocyclohexan-1-ol (CAS No. 6850-65-3), a versatile cyclohexane derivative, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. This compound, characterized by its amino and hydroxyl functional groups, serves as a critical intermediate in organic synthesis. Its unique structural features enable diverse chemical transformations, making it invaluable for researchers and industrial applications alike.

The growing demand for cyclohexane-based intermediates in drug discovery has propelled interest in 4-aminocyclohexanol (an alternative name). Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as manufacturers seek eco-friendly routes to produce this compound. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical-grade materials.

In the context of structure-activity relationship (SAR) studies, 4-aminocyclohexan-1-ol serves as a valuable scaffold. Its conformational flexibility allows for the development of novel bioactive molecules, particularly in CNS-targeting therapeutics. The compound's stereochemistry (available as cis/trans isomers) significantly influences its biological interactions, a topic frequently searched by medicinal chemists.

Industrial applications of CAS 6850-65-3 extend to polymer chemistry, where it functions as a chain modifier. The compound's dual functionality enables crosslinking reactions in epoxy resins and polyurethane systems, enhancing material properties. This aligns with current market demands for high-performance polymers in automotive and aerospace sectors.

From a regulatory perspective, 4-amino-1-hydroxycyclohexane (another synonym) complies with major chemical inventories including TSCA and EINECS. Safety data sheets emphasize proper handling procedures, though it doesn't fall under hazardous classifications. This regulatory status makes it attractive for global supply chains seeking REACH-compliant intermediates.

The compound's solubility profile (water-soluble at acidic pH) and thermal stability (decomposition >200°C) make it suitable for various formulation approaches. These physicochemical properties are frequently queried in technical databases, reflecting user interest in formulation optimization strategies.

Emerging research explores 4-aminocyclohexan-1-ol derivatives in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs). This application capitalizes on the amino group's reactivity with NHS esters and other coupling reagents, a hot topic in targeted drug delivery systems.

Quality control protocols for 6850-65-3 typically involve chromatographic purity analysis and residual solvent testing. The compound's spectral data (including IR and mass spectra) are well-documented in scientific literature, aiding in compound identification – a common need for analytical chemists.

Market analysts note steady growth in the fine chemicals sector for compounds like 4-aminocyclohexanol, driven by expanding generic pharmaceutical production. Custom synthesis services increasingly offer this material with tailored specifications, responding to demand for application-specific intermediates.

In conclusion, 4-aminocyclohexan-1-ol (CAS 6850-65-3) represents a multifaceted chemical building block with expanding utility across scientific disciplines. Its combination of reactive sites, stability, and regulatory compliance positions it as a sustainable choice for modern chemical development, particularly in value-added chemical synthesis and pharmaceutical manufacturing.